Cas no 102872-96-8 (1(2H)-Quinoxalinecarboxamide,3,4-dihydro-4-methyl-)

1(2H)-Quinoxalinecarboxamide,3,4-dihydro-4-methyl- structure
102872-96-8 structure
Product Name:1(2H)-Quinoxalinecarboxamide,3,4-dihydro-4-methyl-
CAS No:102872-96-8
MF:C10H13N3O
MW:191.229721784592
CID:125324
PubChem ID:53426676
Update Time:2025-04-18

1(2H)-Quinoxalinecarboxamide,3,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Quinoxalinecarboxamide,3,4-dihydro-4-methyl-
    • 1(2H)-Quinoxalinecarboxamide,3,4-dihydro-4-methyl-(6CI)
    • 4-methyl-2,3-dihydroquinoxaline-1-carboxamide
    • 4-METHYL-3,4-DIHYDROQUINOXALINE-1(2H)-CARBOXAMIDE
    • 4-Methyl-3,4-dihydro-2H-chinoxalin-1-carbonsaeure-amid
    • 4-methyl-3,4-dihydro-2H-quinoxaline-1-carboxylic acid amide
    • AKOS013090626
    • DTXSID20699314
    • 102872-96-8
    • 4-methyl-1,2,3,4-tetrahydroquinoxaline-1-carboxamide
    • Inchi: 1S/C10H13N3O/c1-12-6-7-13(10(11)14)9-5-3-2-4-8(9)12/h2-5H,6-7H2,1H3,(H2,11,14)
    • InChI Key: JABJHJHFINNIIZ-UHFFFAOYSA-N
    • SMILES: O=C(N)N1C2C=CC=CC=2N(C)CC1

Computed Properties

  • Exact Mass: 191.10600
  • Monoisotopic Mass: 191.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.6A^2
  • XLogP3: 0.6

Experimental Properties

  • PSA: 49.57000
  • LogP: 1.85180
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